N-(4-acetylphenyl)-2-(4-sec-butylphenoxy)acetamide

• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-(4-butan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C20H23NO3/c1-4-14(2)16-7-11-19(12-8-16)24-13-20(23)21-18-9-5-17(6-10-18)15(3)22/h5-12,14H,4,13H2,1-3H3,(H,21,23)
• InChI Key: BNHDUHXWCHCYML-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)C

Description

N-(4-acetylphenyl)-2-(4-sec-butylphenoxy)acetamide, also known as A-769662, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications. It was first identified as an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. Since then, research has focused on the synthesis, mechanism of action, and potential applications of A-769662.

Mechanism of Action

N-(4-acetylphenyl)-2-(4-sec-butylphenoxy)acetamide activates AMPK by binding to the γ-subunit of the enzyme. This leads to the phosphorylation of AMPK's activation loop, which enhances its activity. AMPK activation results in the inhibition of energy-consuming processes such as protein synthesis and the activation of energy-generating processes such as glucose uptake and fatty acid oxidation. This compound has also been found to activate other signaling pathways such as the mTOR pathway, which regulates cell growth and proliferation.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It increases glucose uptake and fatty acid oxidation in muscle and liver cells, which leads to improved insulin sensitivity and glucose homeostasis. It also enhances mitochondrial biogenesis, which improves cellular energy production. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Moreover, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-2-(4-sec-butylphenoxy)acetamide has several advantages for laboratory experiments. It is a small molecule that can easily penetrate cell membranes and has a high affinity for its target enzyme. It is also stable and can be easily synthesized in large quantities. However, this compound has some limitations. It has been found to have off-target effects on other enzymes such as the calcium/calmodulin-dependent protein kinase kinase (CaMKK) and the TGF-β-activated kinase 1 (TAK1). Moreover, its effects on different cell types and in vivo models may vary, which makes it difficult to extrapolate results from one study to another.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-2-(4-sec-butylphenoxy)acetamide. One direction is to investigate its potential therapeutic applications in other diseases such as cardiovascular disease, obesity, and metabolic disorders. Another direction is to develop more potent and selective activators of AMPK that can overcome the limitations of this compound. Moreover, it is important to elucidate the off-target effects of this compound and their potential implications for its therapeutic use. Finally, it is necessary to evaluate the safety and efficacy of this compound in clinical trials to determine its potential as a therapeutic agent.

Synthesis Methods

N-(4-acetylphenyl)-2-(4-sec-butylphenoxy)acetamide can be synthesized using a multi-step process that involves the reaction of 4-acetylphenylamine with 4-sec-butylphenol and chloroacetyl chloride. The resulting intermediate is then treated with sodium hydroxide to obtain the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(4-acetylphenyl)-2-(4-sec-butylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders. It has been shown to activate AMPK, which leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Moreover, it has been shown to improve cognitive function in animal models of Alzheimer's disease.